3H-INDOLIUM, 2-[5-[1,3-DIHYDRO-3,3-DIMETHYL-5-SULFO-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]-1,3-PENTAD
3H-INDOLIUM, 2-[5-[1,3-DIHYDRO-3,3-DIMETHYL-5-SULFO-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]-1,3-PENTAD
Brand Name:
Vulcanchem
CAS No.:
190517-63-6
VCID:
VC0069639
InChI:
InChI=1S/C31H38N2O12S4.3Na/c1-30(2)24-20-22(48(40,41)42)12-14-26(24)32(16-8-18-46(34,35)36)28(30)10-6-5-7-11-29-31(3,4)25-21-23(49(43,44)45)13-15-27(25)33(29)17-9-19-47(37,38)39;;;/h5-7,10-15,20-21H,8-9,16-19H2,1-4H3,(H3-,34,35,36,37,38,39,40,41,42,43,44,45);;;/q;3*+1/p-3
SMILES:
CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1C=CC=CC=C3C(C4=C(N3CCCS(=O)(=O)[O-])C=CC(=C4)S(=O)(=O)[O-])(C)C)CCCS(=O)(=O)[O-])C.[Na+].[Na+].[Na+]
Molecular Formula:
C31H35N2Na3O12S4
Molecular Weight:
824.832
3H-INDOLIUM, 2-[5-[1,3-DIHYDRO-3,3-DIMETHYL-5-SULFO-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]-1,3-PENTAD
CAS No.: 190517-63-6
Main Products
VCID: VC0069639
Molecular Formula: C31H35N2Na3O12S4
Molecular Weight: 824.832
![3H-INDOLIUM, 2-[5-[1,3-DIHYDRO-3,3-DIMETHYL-5-SULFO-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]-1,3-PENTAD - 190517-63-6](/images/no_structure.jpg)
| CAS No. | 190517-63-6 |
|---|---|
| Product Name | 3H-INDOLIUM, 2-[5-[1,3-DIHYDRO-3,3-DIMETHYL-5-SULFO-1-(3-SULFOPROPYL)-2H-INDOL-2-YLIDENE]-1,3-PENTAD |
| Molecular Formula | C31H35N2Na3O12S4 |
| Molecular Weight | 824.832 |
| IUPAC Name | trisodium;(2E)-2-[(2E,4E)-5-[3,3-dimethyl-5-sulfonato-1-(3-sulfonatopropyl)indol-1-ium-2-yl]penta-2,4-dienylidene]-3,3-dimethyl-1-(3-sulfonatopropyl)indole-5-sulfonate |
| Standard InChI | InChI=1S/C31H38N2O12S4.3Na/c1-30(2)24-20-22(48(40,41)42)12-14-26(24)32(16-8-18-46(34,35)36)28(30)10-6-5-7-11-29-31(3,4)25-21-23(49(43,44)45)13-15-27(25)33(29)17-9-19-47(37,38)39;;;/h5-7,10-15,20-21H,8-9,16-19H2,1-4H3,(H3-,34,35,36,37,38,39,40,41,42,43,44,45);;;/q;3*+1/p-3 |
| Standard InChIKey | UQZXPFIKZSGQKX-UHFFFAOYSA-K |
| SMILES | CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1C=CC=CC=C3C(C4=C(N3CCCS(=O)(=O)[O-])C=CC(=C4)S(=O)(=O)[O-])(C)C)CCCS(=O)(=O)[O-])C.[Na+].[Na+].[Na+] |
| PubChem Compound | 44669716 |
| Last Modified | Nov 11 2021 |
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